2-[(6-bromo-2-cyclopropyl-4-quinolinyl)carbonyl]-N-methylhydrazinecarbothioamide

• IUPAC Name: 1-[(6-bromo-2-cyclopropylquinoline-4-carbonyl)amino]-3-methylthiourea
• InChI: InChI=1S/C15H15BrN4OS/c1-17-15(22)20-19-14(21)11-7-13(8-2-3-8)18-12-5-4-9(16)6-10(11)12/h4-8H,2-3H2,1H3,(H,19,21)(H2,17,20,22)
• InChI Key: HWYWEWRQOYKAJW-UHFFFAOYSA-N
• Canonical SMILES: CNC(=S)NNC(=O)C1=CC(=NC2=C1C=C(C=C2)Br)C3CC3
• Molecular Formula: C15H15BrN4OS
• Molecular Weight: 379.3 g/mol

Description

2-[(6-bromo-2-cyclopropyl-4-quinolinyl)carbonyl]-N-methylhydrazinecarbothioamide is a chemical compound that belongs to the class of quinoline derivatives. This compound has been studied extensively due to its potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of 2-[(6-bromo-2-cyclopropyl-4-quinolinyl)carbonyl]-N-methylhydrazinecarbothioamide is not fully understood. However, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to have antimicrobial properties by inhibiting bacterial cell growth.
Biochemical and Physiological Effects:
2-[(6-bromo-2-cyclopropyl-4-quinolinyl)carbonyl]-N-methylhydrazinecarbothioamide has been shown to have both biochemical and physiological effects. Biochemically, it has been shown to inhibit the activity of certain enzymes involved in cancer cell growth. Physiologically, it has been shown to induce apoptosis in cancer cells and inhibit bacterial cell growth.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(6-bromo-2-cyclopropyl-4-quinolinyl)carbonyl]-N-methylhydrazinecarbothioamide in lab experiments is its potential as a novel cancer therapy. It has also been shown to have antimicrobial properties, making it a potential candidate for the development of new antibiotics. However, one limitation of using this compound in lab experiments is its potential toxicity, which may limit its use in vivo.

Future Directions

There are several future directions for the study of 2-[(6-bromo-2-cyclopropyl-4-quinolinyl)carbonyl]-N-methylhydrazinecarbothioamide. One direction is the development of new cancer therapies based on this compound. Another direction is the study of its potential use as an antimicrobial agent. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 2-[(6-bromo-2-cyclopropyl-4-quinolinyl)carbonyl]-N-methylhydrazinecarbothioamide involves the reaction of 6-bromo-2-cyclopropyl-4-quinolinecarboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with N-methylhydrazine and carbon disulfide to form the desired compound.

Scientific Research Applications

2-[(6-bromo-2-cyclopropyl-4-quinolinyl)carbonyl]-N-methylhydrazinecarbothioamide has been studied extensively for its potential applications in scientific research. It has been shown to have anticancer properties and has been used in the development of novel cancer therapies. It has also been studied for its potential use as an antimicrobial agent.